Cas no 791795-65-8 (2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid)

• Product Name: 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid
• CAS No: 791795-65-8
• MF: C₂₀H₂₀N₂O₅S
• MW: 400.448204040527
• MDL: MFCD05666732
• CID: 4786224
• Update Time: 2025-10-31

2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid
• Benzoic acid, 2-[[[4-[(di-2-propen-1-ylamino)sulfonyl]phenyl]amino]carbonyl]-

• MDL： MFCD05666732
• Inchi： 1S/C20H20N2O5S/c1-3-13-22(14-4-2)28(26,27)16-11-9-15(10-12-16)21-19(23)17-7-5-6-8-18(17)20(24)25/h3-12H,1-2,13-14H2,(H,21,23)(H,24,25)
• InChI Key： FJVXKRVCJIFWCF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NC1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1)=O

Additional information on 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid

Comprehensive Overview of 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 791795-65-8)

2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 791795-65-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique sulfonamide and benzoic acid functional groups, exhibits versatile applications in drug design, polymer synthesis, and biochemical research. Its molecular structure, featuring a diallylamino moiety, offers intriguing reactivity patterns, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for sulfonamide-based compounds has surged due to their widespread use in pharmaceuticals, particularly as enzyme inhibitors and antimicrobial agents. Researchers are increasingly exploring 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid for its potential in targeting specific biological pathways. For instance, its sulfonyl group is known to interact with protein active sites, a property leveraged in the development of novel therapeutics. This aligns with the growing interest in precision medicine and targeted drug delivery systems, topics frequently searched by professionals in the biotech and pharmaceutical industries.

The compound’s benzoic acid component further enhances its utility in polymer chemistry. With the rise of sustainable materials and green chemistry, scientists are investigating its role in creating biodegradable polymers and coatings. The diallylamino group, in particular, provides opportunities for cross-linking reactions, which are critical in developing high-performance materials. These applications resonate with current trends in eco-friendly manufacturing and circular economy initiatives, which dominate discussions in academic and industrial forums.

From a synthetic perspective, 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid is often synthesized via multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently optimized to improve yield and purity, addressing common challenges in organic synthesis. Laboratories focusing on high-throughput screening and combinatorial chemistry may find this compound particularly relevant, as it serves as a building block for diverse molecular libraries.

In the context of drug discovery, the compound’s ability to modulate biological activity has sparked interest in its potential as a lead compound. Computational chemists often employ molecular docking and QSAR modeling to predict its interactions with therapeutic targets. This aligns with the increasing use of AI-driven drug design, a hot topic in pharmaceutical research. Additionally, its structural analogs are being studied for their efficacy in treating metabolic disorders and inflammatory conditions, reflecting the broader shift toward personalized healthcare.

Beyond pharmaceuticals, 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid is also explored in analytical chemistry. Its UV-absorbing properties make it suitable for use in chromatography and spectrophotometry, techniques essential for quality control in various industries. This versatility underscores its importance in research and development (R&D) settings, where precision and reliability are paramount.

In summary, 2-({4-[(diallylamino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 791795-65-8) is a multifaceted compound with broad applications in medicinal chemistry, material science, and analytical methods. Its unique structural features and reactivity profile position it as a valuable asset in addressing contemporary challenges in healthcare and sustainable technology. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing scientific innovation.